Cas no 875935-93-6 (2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid)

• Product Name: 2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid
• CAS No: 875935-93-6
• MF: C₁₈H₁₈O₆S
• MW: 362.396924495697
• CID: 2810354
• PubChem ID: 71405735
• Update Time: 2025-04-21

2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID70826370
• 2,2'-{Sulfanediylbis[(4-methyl-2,1-phenylene)oxy]}diacetic acid
• 875935-93-6

• Inchi： 1S/C18H18O6S/c1-11-3-5-13(23-9-17(19)20)15(7-11)25-16-8-12(2)4-6-14(16)24-10-18(21)22/h3-8H,9-10H2,1-2H3,(H,19,20)(H,21,22)
• InChI Key： XGQYCYWZENFFIB-UHFFFAOYSA-N
• SMILES： S(C1C=C(C)C=CC=1OCC(=O)O)C1C=C(C)C=CC=1OCC(=O)O

Computed Properties

• Exact Mass: 362.08240946Da
• Monoisotopic Mass: 362.08240946Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 118Ų